(22E)-Ergosta-4,6,8(14),22-tetraen-3-one
(22E)-Ergosta-4,6,8(14),22-tetraen-3-one
Ergosta-4,6,8(14),22-tetraen-3-one is an ergostanoid that is (22E)-ergosta-4,6,8(14),22-tetraene substituted by an oxo group at position 3. It has been isolated from the mycelia of Cordyceps sinensis. It has a role as a fungal metabolite. It is an ergostanoid and a 3-oxo-Delta(4) steroid.
Brand Name:
Vulcanchem
CAS No.:
19254-69-4
VCID:
VC0108213
InChI:
InChI=1S/C28H40O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-10,17-20,24,26H,11-16H2,1-6H3/b8-7+/t19-,20+,24+,26-,27-,28+/m0/s1
SMILES:
CC(C)C(C)C=CC(C)C1CCC2=C3C=CC4=CC(=O)CCC4(C3CCC12C)C
Molecular Formula:
C28H40O
Molecular Weight:
392.6 g/mol
(22E)-Ergosta-4,6,8(14),22-tetraen-3-one
CAS No.: 19254-69-4
Reference Standards
VCID: VC0108213
Molecular Formula: C28H40O
Molecular Weight: 392.6 g/mol
| CAS No. | 19254-69-4 |
|---|---|
| Product Name | (22E)-Ergosta-4,6,8(14),22-tetraen-3-one |
| Molecular Formula | C28H40O |
| Molecular Weight | 392.6 g/mol |
| IUPAC Name | (9R,10R,13R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-1,2,9,11,12,15,16,17-octahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C28H40O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-10,17-20,24,26H,11-16H2,1-6H3/b8-7+/t19-,20+,24+,26-,27-,28+/m0/s1 |
| Standard InChIKey | OIMXTYUHMBQQJM-HSVWHVBGSA-N |
| Isomeric SMILES | C[C@H](/C=C/[C@H](C)C(C)C)[C@H]1CCC2=C3C=CC4=CC(=O)CC[C@@]4([C@H]3CC[C@]12C)C |
| SMILES | CC(C)C(C)C=CC(C)C1CCC2=C3C=CC4=CC(=O)CCC4(C3CCC12C)C |
| Canonical SMILES | CC(C)C(C)C=CC(C)C1CCC2=C3C=CC4=CC(=O)CCC4(C3CCC12C)C |
| Appearance | Yellow powder |
| Description | Ergosta-4,6,8(14),22-tetraen-3-one is an ergostanoid that is (22E)-ergosta-4,6,8(14),22-tetraene substituted by an oxo group at position 3. It has been isolated from the mycelia of Cordyceps sinensis. It has a role as a fungal metabolite. It is an ergostanoid and a 3-oxo-Delta(4) steroid. |
| Synonyms | (22E)-4,6,8(14),22-Ergostatetraen-3-one; Ergone (22E,24R)-Ergosta-4,6,8(14),22-tetraen-3-one; Ergosta-4,6,8(14),22-tetraen-3-one |
| PubChem Compound | 6441416 |
| Last Modified | Nov 11 2021 |
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